Cas no 1094481-45-4 (3-Amino-1-cyclopentylurea)

• Product Name: 3-Amino-1-cyclopentylurea
• CAS No: 1094481-45-4
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• MDL: MFCD11212736
• CID: 4571372
• Update Time: 2025-09-24

3-Amino-1-cyclopentylurea Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-cyclopentylurea
• 1-amino-3-cyclopentylurea
• N-Cyclopentylhydrazinecarboxamide
• 3-Amino-1-cyclopentylurea

• MDL： MFCD11212736
• Inchi： 1S/C6H13N3O/c7-9-6(10)8-5-3-1-2-4-5/h5H,1-4,7H2,(H2,8,9,10)
• InChI Key： BUQMXMDRGBXRCA-UHFFFAOYSA-N
• SMILES： O=C(NN)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• XLogP3: -0.4
• Topological Polar Surface Area: 67.2

Additional information on 3-Amino-1-cyclopentylurea

Comprehensive Overview of 3-Amino-1-cyclopentylurea (CAS No. 1094481-45-4): Properties, Applications, and Research Insights

3-Amino-1-cyclopentylurea (CAS No. 1094481-45-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This cyclopentyl-derived urea derivative is characterized by the presence of an amino group at the 3-position, which enhances its reactivity and potential for drug discovery applications. Researchers are increasingly exploring its role as a building block in the synthesis of novel therapeutic agents, particularly in targeting enzyme inhibition and protein-protein interactions.

The molecular structure of 3-Amino-1-cyclopentylurea combines a cyclopentyl ring with a urea moiety, creating a versatile scaffold for medicinal chemistry. This configuration allows for selective hydrogen bonding, making it valuable in designing small molecule inhibitors. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. Its CAS No. 1094481-45-4 serves as a critical identifier for regulatory documentation and patent filings.

From a synthetic perspective, 3-Amino-1-cyclopentylurea is often prepared via nucleophilic substitution reactions involving cyclopentylamine and urea derivatives. Optimized protocols emphasize green chemistry principles, reflecting the growing demand for sustainable synthesis methods. Analytical techniques like HPLC and NMR spectroscopy are essential for purity verification, ensuring compliance with Good Manufacturing Practices (GMP) standards for research-grade materials.

In the context of drug development, this compound’s pharmacokinetic properties are under investigation, with computational models predicting favorable bioavailability and blood-brain barrier penetration. These attributes are particularly relevant to central nervous system (CNS) drug design, a hot topic in 2024 due to rising global focus on mental health therapeutics. Researchers are also examining its potential as a precursor for covalent inhibitors, a trending area in oncology research.

Beyond pharmaceuticals, 3-Amino-1-cyclopentylurea finds niche applications in material science, where its hydrogen-bonding capacity contributes to the development of supramolecular polymers. This aligns with the surge in interest for smart materials and biodegradable polymers, addressing environmental concerns. Its thermal stability and solubility profile further support its utility in high-performance coatings and adhesive formulations.

For researchers sourcing CAS No. 1094481-45-4, key considerations include supplier reliability and batch-to-batch consistency. FAQs in scientific forums often address its storage conditions (recommended: 2–8°C under inert atmosphere) and handling precautions to prevent degradation. The compound’s SDS (Safety Data Sheet) should be reviewed for laboratory safety protocols, though it is classified as non-hazardous under standard conditions.

Emerging publications suggest innovative uses of 3-Amino-1-cyclopentylurea in bioconjugation chemistry, leveraging its amino group for probe labeling in diagnostic assays. This positions the compound as a candidate for next-generation imaging agents, coinciding with advancements in molecular diagnostics. Collaborative studies between academia and industry are exploring its scalability, responding to the demand for cost-effective synthetic routes.

In summary, 3-Amino-1-cyclopentylurea (CAS No. 1094481-45-4) exemplifies the intersection of structural versatility and functional adaptability in modern chemistry. Its relevance spans drug discovery, material engineering, and diagnostic technologies, making it a compound of sustained scientific interest. Ongoing research will likely uncover further applications, particularly in targeted therapy and sustainable material design.